Cas no 1374394-95-2 (rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid
• CAS No: 1374394-95-2
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD34576344
• CID: 5637575
• PubChem ID: 124633429
• Update Time: 2025-06-14

rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid
• 1374394-95-2
• EN300-27780536

• MDL： MFCD34576344
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)6(5(12)13)2-1-4(11)3-6/h4H,1-3,11H2,(H,12,13)/t4-,6+/m1/s1
• InChI Key： SVQQXTBSFULKOT-XINAWCOVSA-N
• SMILES： FC([C@@]1(C(=O)O)CC[C@H](C1)N)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1374394-95-2)

rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1374394-95-2) is a chiral cyclopentane derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group and an amino-carboxylic acid moiety, making it a versatile building block for drug discovery. Researchers are increasingly interested in its stereochemistry, as the (1R,3S) configuration plays a critical role in bioactivity. The compound’s CAS number 1374394-95-2 is frequently searched in chemical databases, reflecting its growing importance in medicinal chemistry.

In recent years, the demand for fluorinated compounds like rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a hotspot in drug design, as it improves lipophilicity and binding affinity. This aligns with trends in AI-driven drug discovery, where researchers use machine learning to optimize fluorinated scaffolds. Searches for "trifluoromethyl cyclopentane synthesis" or "chiral amino acid applications" often lead to this compound, highlighting its relevance in modern chemistry.

The synthetic routes for CAS No. 1374394-95-2 typically involve asymmetric catalysis or resolution techniques to achieve the desired (1R,3S) stereochemistry. A key challenge is controlling the racemization of the amino acid moiety, which is a common topic in academic forums. Recent publications have explored enzymatic methods to improve yield and enantiomeric purity, addressing queries like "how to synthesize chiral cyclopentane derivatives." These advancements make the compound a valuable candidate for peptide mimetics and small-molecule inhibitors.

From an industrial perspective, rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is gaining traction in green chemistry initiatives. Its potential as a bioisostere for conventional carboxylic acids reduces toxicity concerns, a frequent search topic among environmental scientists. Additionally, its application in protease inhibitors and GPCR-targeted therapies aligns with the rise of personalized medicine. Users often inquire about "fluorinated amino acid safety profiles" or "cyclopentane-based drug candidates," underscoring its interdisciplinary appeal.

In summary, rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 1374394-95-2) bridges gaps between synthetic chemistry and life sciences. Its structural features cater to trends like fluorine medicinal chemistry and sustainable synthesis, while its chiral purity remains a focal point for optimization. As searches for "novel cyclopentane scaffolds" and "trifluoromethyl amino acids" continue to rise, this compound is poised to play a pivotal role in next-generation therapeutics.